Cas no 53440-57-6 (1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide
• CAS No: 53440-57-6
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 357258
• PubChem ID: 902493
• Update Time: 2025-04-19

1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide
• 3-phenyl-1,2-benzothiazole 1,1-dioxide
• DTXSID20358575
• CHEMBL2140499
• HMS2778D08
• 3-phenyl-1,2-benzisothiazole 1,1-dioxide
• 3-PHENYLBENZO[D]ISOTHIAZOLE 1,1-DIOXIDE
• E84965
• MLS001179335
• SCHEMBL7638951
• 53440-57-6
• SMR000476579
• 3-phenyl-benzo[d]isothiazole 1,1-dioxide
• AK-830/13217029

• Inchi： 1S/C13H9NO2S/c15-17(16)12-9-5-4-8-11(12)13(14-17)10-6-2-1-3-7-10/h1-9H
• InChI Key： YPLQGVAADBDXSF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 243.03547
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 47.03